Cas no 82986-02-5 (Ethanimidothioic acid, 2,2,2-trifluoro-N-hydroxy-, phenyl ester, (Z)-)

• Product name: Ethanimidothioic acid, 2,2,2-trifluoro-N-hydroxy-, phenyl ester, (Z)-
• CAS No: 82986-02-5
• MF: C₈H₆NOF₃S
• MW: 221.19954
• CID: 679777
• PubChem ID: 71416662

Ethanimidothioic acid, 2,2,2-trifluoro-N-hydroxy-, phenyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• Ethanimidothioic acid, 2,2,2-trifluoro-N-hydroxy-, phenyl ester, (Z)-
• phenyl 2,2,2-trifluoro-N-hydroxyethanimidothioate
• DTXSID50836038
• 82986-02-5

• Inchi： InChI=1S/C8H6F3NOS/c9-8(10,11)7(12-13)14-6-4-2-1-3-5-6/h1-5,13H
• InChI Key： CKTNTBVPXRPCMV-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)SC(=NO)C(F)(F)F

Computed Properties

• Exact Mass: 221.01221947g/mol
• Monoisotopic Mass: 221.01221947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 57.9Ų
• XLogP3: 3.6